![molecular formula C14H16N4O5 B5544493 N-[2-(3,4-dimethoxyphenyl)ethyl]-4-nitro-1H-pyrazole-3-carboxamide CAS No. 360573-16-6](/img/structure/B5544493.png)
N-[2-(3,4-dimethoxyphenyl)ethyl]-4-nitro-1H-pyrazole-3-carboxamide
Description
N-[2-(3,4-dimethoxyphenyl)ethyl]-4-nitro-1H-pyrazole-3-carboxamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as DPEP, and it is a member of the pyrazole family of compounds. DPEP is a potent inhibitor of the enzyme poly(ADP-ribose) polymerase (PARP), which plays a key role in DNA repair processes.
Scientific Research Applications
Synthesis and Cytotoxic Activity
A study by Deady et al. (2003) details the synthesis of carboxamide derivatives of benzo[b][1,6]naphthyridines, including compounds related to N-[2-(3,4-dimethoxyphenyl)ethyl]-4-nitro-1H-pyrazole-3-carboxamide. These derivatives exhibited potent cytotoxic properties against various cancer cell lines, demonstrating significant potential for cancer treatment. Their investigation provided insights into the structure-activity relationship, highlighting the importance of the 2-(3,4-dimethoxyphenyl) substituent for enhanced cytotoxicity (Deady, Rodemann, Zhuang, Baguley, & Denny, 2003).
Herbicidal Activity
Ohno et al. (2004) synthesized 1-alkyl-3-aryloxypyrazole-4-carboxamide derivatives to evaluate their herbicidal activity and crop safety. The study focused on the introduction of various N-substituents, revealing that certain derivatives, including those similar to this compound, showed promising herbicidal activities against various annual lowland weeds while maintaining excellent crop safety (Ohno, Watanabe, Nagaoka, Ueda, Sakurai, Hori, & Hirai, 2004).
Antidepressant and Anticonvulsant Activities
Abdel-Aziz, Abuo-Rahma, & Hassan (2009) reported on the synthesis of novel pyrazole derivatives and evaluated their antidepressant and anticonvulsant activities. This study showcases the therapeutic potential of pyrazole derivatives in treating depression and epilepsy, suggesting that compounds structurally related to this compound could offer new avenues for the development of treatments in neuropsychiatric disorders (Abdel-Aziz, Abuo-Rahma, & Hassan, 2009).
Corrosion Inhibition
Dohare et al. (2017) explored the use of pyranpyrazole derivatives, which are structurally akin to this compound, as corrosion inhibitors for mild steel in industrial pickling processes. The study indicates that these compounds effectively protect steel surfaces from corrosion, offering a promising solution for extending the lifespan of metal components in harsh chemical environments (Dohare, Ansari, Quraishi, & Obot, 2017).
properties
IUPAC Name |
N-[2-(3,4-dimethoxyphenyl)ethyl]-4-nitro-1H-pyrazole-5-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N4O5/c1-22-11-4-3-9(7-12(11)23-2)5-6-15-14(19)13-10(18(20)21)8-16-17-13/h3-4,7-8H,5-6H2,1-2H3,(H,15,19)(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZYXOZDOAUYJMM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CCNC(=O)C2=C(C=NN2)[N+](=O)[O-])OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N4O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501164911 |
Source
|
| Record name | N-[2-(3,4-Dimethoxyphenyl)ethyl]-4-nitro-1H-pyrazole-3-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501164911 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
320.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
360573-16-6 |
Source
|
| Record name | N-[2-(3,4-Dimethoxyphenyl)ethyl]-4-nitro-1H-pyrazole-3-carboxamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=360573-16-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-[2-(3,4-Dimethoxyphenyl)ethyl]-4-nitro-1H-pyrazole-3-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501164911 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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